N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide, commonly known as EPM, is a chemical compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications. EPM is a synthetic compound that is used in various research studies to investigate its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of EPM is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the brain, which are involved in the regulation of inflammation and cell death.
Biochemical and Physiological Effects:
EPM has been shown to have several biochemical and physiological effects, including reducing oxidative stress, inhibiting the production of pro-inflammatory cytokines, and promoting the survival of neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EPM in lab experiments is its ability to cross the blood-brain barrier, which allows it to directly target the brain. However, one of the limitations of using EPM is that it is not a naturally occurring compound, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on EPM. One potential area of research is to investigate its potential therapeutic applications in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of EPM and to identify any potential side effects or toxicity associated with its use.
In conclusion, EPM is a synthetic compound that has gained a lot of attention in the scientific community due to its potential therapeutic applications in various neurological diseases. While further research is needed to fully understand its mechanism of action and potential side effects, EPM holds promise as a potential therapeutic agent for the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of EPM involves the reaction of 2-methylphenyl magnesium bromide with ethyl 2-bromo-2-phenylacetate, followed by the reaction of the resulting intermediate with phenoxypropanol. The final product is obtained by the purification of the crude mixture using column chromatography.
Scientific Research Applications
EPM has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Alzheimer's disease, and multiple sclerosis. It has been shown to have neuroprotective effects and can reduce inflammation in the brain.
properties
IUPAC Name |
N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-4-19(17-13-9-8-10-14(17)2)18(20)15(3)21-16-11-6-5-7-12-16/h5-13,15H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFQOWOALWXCWRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1C)C(=O)C(C)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-(2-methylphenyl)-2-phenoxypropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.